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Compound of Interest

Compound Name: 1-Methoxycyclooct-1-ene

Cat. No.: B15047316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-Methoxycyclooct-1-ene, a cyclic

vinyl ether with potential applications in organic synthesis and medicinal chemistry. While

detailed research on this specific compound is limited, this document consolidates available

information regarding its identification, synthesis, and physicochemical properties, alongside a

broader discussion of the relevance of cyclic vinyl ethers in drug development. This guide aims

to serve as a foundational resource for researchers interested in exploring the synthetic utility

and potential biological activity of 1-Methoxycyclooct-1-ene and related structures.

Compound Identification and Properties
1-Methoxycyclooct-1-ene is a cyclic organic compound featuring an eight-membered

carbocyclic ring, a vinyl ether functional group, and a methoxy substituent.

Table 1: Compound Identification
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Identifier Value

Chemical Name 1-Methoxycyclooct-1-ene

CAS Number 50438-51-2

Molecular Formula C₉H₁₆O

Molecular Weight 140.22 g/mol

Canonical SMILES COC1=CCCCCCC1

InChI Key Not readily available

At present, detailed, publicly available quantitative data on the physicochemical properties and

spectroscopic characteristics of 1-Methoxycyclooct-1-ene are scarce. Researchers are

encouraged to perform analytical characterization upon synthesis or acquisition of this

compound.

Synthesis and Experimental Protocols
The synthesis of 1-Methoxycyclooct-1-ene has been reported in the context of general

methodologies for the preparation of vinyl ethers from ketals and acetals. One such method

involves the reaction of a ketal with a manganese silyl reagent.

General Synthesis of Vinyl Ethers from Ketals
A documented approach for the synthesis of vinyl ethers involves the reaction of ketals with

pentacarbonyl(trimethylsilyl)manganese(I) ((CO)₅MnSi(CH₃)₃)[1]. This method provides a route

to various vinyl ethers, including cyclic derivatives.

Experimental Workflow for Vinyl Ether Synthesis

Caption: General workflow for the synthesis of 1-Methoxycyclooct-1-ene from its

corresponding ketal.

Detailed Experimental Protocol (General Method)

The following is a generalized protocol based on the synthesis of vinyl ethers from ketals[1].

Specific reaction conditions for 1-Methoxycyclooct-1-ene may require optimization.
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Reactant Preparation: In a flame-dried reaction vessel under an inert atmosphere (e.g.,

nitrogen or argon), dissolve cyclooctanone dimethyl ketal (1 equivalent) in anhydrous

acetonitrile.

Addition of Reagent: To the stirred solution, add pentacarbonyl(trimethylsilyl)manganese(I)

((CO)₅MnSi(CH₃)₃) (1-1.5 equivalents).

Reaction: Heat the reaction mixture to 50 °C and monitor the progress by a suitable

analytical technique (e.g., TLC or GC).

Workup: Upon completion, cool the reaction to room temperature. Quench the reaction with

water and extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl

acetate).

Purification: Wash the combined organic layers with brine, dry over an anhydrous drying

agent (e.g., MgSO₄ or Na₂SO₄), and concentrate under reduced pressure. Purify the crude

product by vacuum distillation or column chromatography to yield 1-Methoxycyclooct-1-
ene.

Potential Applications in Drug Development
While no specific biological activities or drug development applications for 1-Methoxycyclooct-
1-ene have been reported, the broader class of cyclic ethers and vinyl ethers holds significant

relevance in medicinal chemistry.

Cyclic Ethers in Biologically Active Molecules
Saturated and unsaturated cyclic ethers are prevalent structural motifs in a wide array of

natural products and synthetic pharmaceuticals. They contribute to the overall three-

dimensional structure of a molecule, influencing its binding affinity to biological targets. The

ether oxygen can act as a hydrogen bond acceptor, a key interaction in many drug-receptor

binding events.

Vinyl Ethers as Synthetic Intermediates
Vinyl ethers are versatile building blocks in organic synthesis. Their electron-rich double bond

makes them reactive partners in various chemical transformations, including cycloadditions and
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electrophilic additions. This reactivity can be harnessed to construct complex molecular

architectures found in drug candidates. Furthermore, vinyl ethers can serve as protecting

groups for alcohols. The development of novel vinyl ethers like 1-Methoxycyclooct-1-ene
expands the toolbox for medicinal chemists to create diverse compound libraries for drug

discovery screening.

Logical Relationship: Vinyl Ethers in Drug Discovery
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Caption: The role of vinyl ethers as building blocks in the drug discovery pipeline.

Conclusion and Future Directions
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1-Methoxycyclooct-1-ene represents an under-explored area of cyclic vinyl ether chemistry.

The information presented in this guide, while limited, provides a starting point for researchers.

Future work should focus on:

Detailed Synthesis and Characterization: Development and optimization of a robust synthetic

protocol for 1-Methoxycyclooct-1-ene, followed by comprehensive spectroscopic and

physicochemical characterization.

Exploration of Reactivity: Investigation of its participation in various organic reactions to

assess its utility as a synthetic intermediate.

Biological Screening: Evaluation of its biological activity in various assays to uncover

potential therapeutic applications.

By addressing these research gaps, the scientific community can better understand the

potential of 1-Methoxycyclooct-1-ene and other novel cyclic vinyl ethers in the advancement

of organic synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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